Cas no 2034453-81-9 (N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(naphthalen-1-yl)acetamide)

• Product Name: N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(naphthalen-1-yl)acetamide
• CAS No: 2034453-81-9
• MF: C₁₉H₂₁N₃O
• MW: 307.389544248581
• CID: 6360582
• PubChem ID: 92109183
• Update Time: 2025-11-01

N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(naphthalen-1-yl)acetamide
• N-[2-(1,5-dimethylpyrazol-3-yl)ethyl]-2-naphthalen-1-ylacetamide
• 2034453-81-9
• N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-2-(naphthalen-1-yl)acetamide
• N-[2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl]-2-(naphthalen-1-yl)acetamide
• F6502-9003
• AKOS026691772

• Inchi： 1S/C19H21N3O/c1-14-12-17(21-22(14)2)10-11-20-19(23)13-16-8-5-7-15-6-3-4-9-18(15)16/h3-9,12H,10-11,13H2,1-2H3,(H,20,23)
• InChI Key： ZIQRXJQVTRSROX-UHFFFAOYSA-N
• SMILES： C(NCCC1C=C(C)N(C)N=1)(=O)CC1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 307.168462302g/mol
• Monoisotopic Mass: 307.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(naphthalen-1-yl)acetamide

Research Briefing on N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(naphthalen-1-yl)acetamide (CAS: 2034453-81-9)

In recent years, the compound N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(naphthalen-1-yl)acetamide (CAS: 2034453-81-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and naphthalene moieties, has shown promising potential in various therapeutic applications. This briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(naphthalen-1-yl)acetamide involves a multi-step process that has been optimized in recent studies. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. The compound's structural features, including the pyrazole ring and naphthalene group, contribute to its ability to interact with specific biological targets, making it a candidate for further drug development.

Recent in vitro and in vivo studies have explored the biological activity of this compound. Preliminary results indicate that it exhibits significant binding affinity to certain protein targets involved in inflammatory pathways. For instance, one study demonstrated its inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated, with some studies reporting favorable profiles for oral administration.

Despite these promising findings, challenges remain in the development of N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(naphthalen-1-yl)acetamide as a therapeutic agent. Issues such as off-target effects and long-term toxicity require further investigation. Current research is focused on structural modifications to enhance selectivity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials.

In conclusion, N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(naphthalen-1-yl)acetamide represents a promising candidate in the field of medicinal chemistry. Its unique structure and biological activity warrant continued exploration, with the potential to address unmet medical needs in inflammation and related disorders. Future research should prioritize comprehensive toxicity studies and the development of scalable synthesis methods to facilitate its transition into clinical applications.